Cas no 1804523-69-0 (5-Amino-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 5-Amino-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1804523-69-0
• MF: C₈H₉F₃N₂O₃
• MW: 238.163872480392
• CID: 4928303
• Update Time: 2025-10-29

5-Amino-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C8H9F3N2O3/c1-15-7-5(3-14)13-2-4(12)6(7)16-8(9,10)11/h2,14H,3,12H2,1H3
• InChI Key： XXDORLBYJVJFML-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(CO)C=1OC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 0.5
• Topological Polar Surface Area: 77.6

Additional information on 5-Amino-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol

Introduction to 5-Amino-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1804523-69-0)

5-Amino-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804523-69-0, belongs to the pyridine derivatives family, a class of molecules known for their diverse biological activities and pharmacological applications. The structural features of this compound, including its amino, methoxy, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential therapeutic benefits.

The significance of 5-Amino-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol lies in its potential role as a key intermediate in the synthesis of various bioactive molecules. Pyridine derivatives are widely recognized for their involvement in the development of drugs targeting a range of diseases, including cancer, infectious diseases, and neurological disorders. The presence of multiple functional groups in this compound makes it a versatile building block for medicinal chemists, enabling the design and synthesis of novel compounds with enhanced pharmacological profiles.

Recent advancements in chemical biology have highlighted the importance of fluorinated pyridines in drug discovery. The trifluoromethoxy group in 5-Amino-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol is particularly noteworthy, as fluorine atoms can significantly influence the metabolic stability, binding affinity, and overall efficacy of drug candidates. Studies have demonstrated that fluorinated aromatic compounds often exhibit improved bioavailability and reduced susceptibility to degradation by metabolic enzymes. This characteristic makes 5-Amino-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol a valuable asset in the quest for developing next-generation therapeutics.

The amino and methoxy groups in the molecular structure also play crucial roles in determining the reactivity and functionality of this compound. The amino group can serve as a nucleophile or participate in hydrogen bonding interactions, while the methoxy group can influence electronic properties and solubility. These features make 5-Amino-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol a promising candidate for further exploration in drug design and development.

In the context of current research, there is growing interest in exploring the potential applications of 5-Amino-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol in oncology. Pyridine derivatives have been extensively studied for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The unique combination of substituents in this compound may confer selective targeting against specific cancer pathways, offering a potential therapeutic advantage over existing treatments. Preliminary studies have suggested that derivatives of this molecule could exhibit inhibitory effects on various kinases, making them attractive candidates for further preclinical evaluation.

Another area where 5-Amino-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol shows promise is in the treatment of infectious diseases. The increasing prevalence of antibiotic-resistant bacteria has necessitated the development of novel antimicrobial agents. Pyridine-based compounds have demonstrated efficacy against a broad spectrum of pathogens due to their ability to interact with essential bacterial targets. The structural features of this compound may enable it to disrupt bacterial cell wall synthesis or interfere with vital metabolic processes, providing a new avenue for combating resistant strains.

The synthesis of 5-Amino-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful optimization of reaction conditions to achieve high yields and purity. However, recent advances in synthetic methodologies have made it possible to construct complex pyridine derivatives more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have significantly improved the accessibility of such molecules, facilitating their incorporation into drug discovery programs.

The pharmacokinetic properties of 5-Amino-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol are also an important consideration in its potential application as a drug candidate. Factors such as solubility, stability, and metabolic clearance can greatly influence the effectiveness and safety of a therapeutic agent. Computational modeling and experimental studies are being employed to predict and optimize these properties, ensuring that promising candidates like this one can progress through preclinical development with minimal hurdles.

In conclusion, 5-Amino-3-methoxy-4-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1804523-69-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. Ongoing studies continue to explore its applications in oncology, infectious diseases, and other therapeutic areas, highlighting its importance as a building block for future drugs. As research progresses, this compound is likely to play an increasingly important role in the development of innovative treatments that address unmet medical needs.